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Compound of Interest

Compound Name: CM-675

Cat. No.: B1192532 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

CM-675, a dual phosphodiesterase 5 (PDE5) and class I histone deacetylase (HDAC) inhibitor.

The following procedures are based on general best practices for the disposal of potent,

biologically active small molecules in a laboratory setting. It is imperative to consult your

institution's specific hazardous waste management guidelines and a qualified safety

professional before proceeding.

Chemical and Physical Properties of CM-675
A summary of the known properties of CM-675 is provided below. This information is critical for

a preliminary hazard assessment in the absence of a specific Safety Data Sheet (SDS).

Property Value

Chemical Name

N-(2-aminophenyl)-4-[[4-ethoxy-3-(1-methyl-7-

oxo-3-propyl-6H-pyrazolo[4,3-d]pyrimidin-5-

yl)phenyl]methyl]benzamide

CAS Number 1872466-47-1

Molecular Formula C₃₁H₃₂N₆O₃

Molecular Weight 536.63 g/mol

Known Biological Activity
Dual inhibitor of phosphodiesterase 5 (PDE5)

and class I histone deacetylases (HDACs)
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Experimental Protocols: General Disposal
Methodology
The disposal of CM-675, as with any potent research chemical for which a specific SDS is

unavailable, should be handled as hazardous waste. The primary goal is to prevent

environmental contamination and minimize exposure to personnel.

Step 1: Inactivation (Optional, Expert Consultation Required)

For certain chemical wastes, a neutralization or inactivation step can be performed by trained

personnel. However, due to the complex structure of CM-675, a specific, validated inactivation

protocol is not readily available. It is strongly recommended to bypass this step and proceed

directly to waste segregation and collection unless a specific, peer-reviewed, and safety-vetted

inactivation protocol is available.

Step 2: Waste Segregation

Proper segregation is crucial to ensure safe and compliant disposal.

Solid Waste:

Collect any solid CM-675, contaminated personal protective equipment (PPE) such as

gloves and disposable lab coats, and contaminated lab supplies (e.g., weigh boats, pipette

tips) in a designated, leak-proof, and clearly labeled hazardous waste container.

The container should be made of a material compatible with the chemical and should be

kept closed when not in use.

Liquid Waste:

Solutions containing CM-675 should be collected in a designated, leak-proof, and shatter-

resistant hazardous waste container.

The container must be clearly labeled with the full chemical name, "CM-675," and any

solvents present in the solution.

Do not mix with other incompatible waste streams.
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Step 3: Labeling and Storage

All waste containers must be labeled with a "Hazardous Waste" label.

The label must include:

The full chemical name: "CM-675" and its CAS number: "1872466-47-1".

The approximate concentration and volume of the waste.

The date the waste was first added to the container.

The primary hazards (in the absence of an SDS, treat as "Toxic" and "Bioactive").

Store the labeled waste containers in a designated, well-ventilated, and secure satellite

accumulation area away from general laboratory traffic.

Step 4: Disposal

Arrange for the collection of the hazardous waste by your institution's Environmental Health

and Safety (EHS) department or a licensed hazardous waste disposal contractor.

Do not dispose of CM-675 down the drain or in the regular trash.

CM-675 Disposal Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of CM-675.
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Caption: Workflow for the safe disposal of CM-675 waste.

Logical Relationship of Safety Considerations
The following diagram outlines the logical dependencies for ensuring the safe handling and

disposal of CM-675.
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Absence of Specific SDS for CM-675

Assume Potentially Hazardous Properties (Toxic, Bioactive)

Implement Strict Handling Procedures Follow General Hazardous Waste Disposal Protocols

Wear Appropriate Personal Protective Equipment (PPE) Ensure Proper Labeling and Segregation Consult Institutional EHS for Guidance

Safe and Compliant Disposal
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Caption: Key safety considerations for handling and disposing of CM-675.

Disclaimer: This information is intended as a guide and is not a substitute for professional

safety advice and your institution's specific policies. Always prioritize safety and compliance

with all applicable regulations.

To cite this document: BenchChem. [Proper Disposal Procedures for CM-675]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1192532#cm-675-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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